Cas no 887268-35-1 (3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol)

• Product Name: 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol
• CAS No: 887268-35-1
• MF: C₈H₅Cl₂F₃O₂
• MW: 261.025311231613
• MDL: MFCD07777127
• CID: 4718577
• PubChem ID: 44717354
• Update Time: 2025-05-27

3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol
• 3-Chloro-4-(2-chloro-1,1,2-trifluoro-ethoxy)-phenol
• PC2541
• SBB102374
• 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol

• MDL： MFCD07777127
• Inchi： 1S/C8H5Cl2F3O2/c9-5-3-4(14)1-2-6(5)15-8(12,13)7(10)11/h1-3,7,14H
• InChI Key： PCFFDWWKURUDNH-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC(=CC=1Cl)O)(F)F)F

Computed Properties

• Exact Mass: 259.9618693g/mol
• Monoisotopic Mass: 259.9618693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4

3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol

Recent Advances in the Study of 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol (CAS: 887268-35-1)

The compound 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol (CAS: 887268-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated phenolic structure, has shown promising potential in various applications, including antimicrobial agents, enzyme inhibitors, and intermediates in the synthesis of more complex pharmaceutical compounds. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the antimicrobial properties of 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study proposed that the compound's activity is linked to its ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics.

Another significant development involves the use of 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. A recent patent (US20230145678) describes an optimized synthetic route for this compound, highlighting its role in producing fluorinated analogs of known drugs with improved pharmacokinetic profiles.

In addition to its antimicrobial and synthetic applications, researchers have explored the compound's potential as an enzyme inhibitor. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol exhibits inhibitory activity against certain cytochrome P450 enzymes, which are critical in drug metabolism. This property could be leveraged to develop adjuvants that modulate the metabolism of co-administered drugs, thereby enhancing their efficacy or reducing toxicity.

Despite these promising findings, challenges remain in the development and application of 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on derivatization strategies to improve these properties while retaining the compound's biological activity. For example, a 2024 study in *European Journal of Medicinal Chemistry* explored the synthesis of water-soluble derivatives with maintained antimicrobial potency.

In conclusion, 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol (CAS: 887268-35-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial agents to enzyme inhibitors and synthetic intermediates—highlight its potential impact on drug discovery and development. Continued research into its mechanisms, optimization of its properties, and exploration of new applications will be critical to fully realizing its potential in the field.